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Compound of Interest

Compound Name: N6-Cyclohexyladenosine

Cat. No.: B1222039

Get Quote

Part 1: Risk Assessment & The "Invisible" Hazard
Senior Scientist Note: Do not let the standard Safety Data Sheet (SDS) "Warning" label lull you

into complacency. While N6-Cyclohexyladenosine (CHA) is often labeled with generic H302

(Harmful if swallowed) or H315 (Irritant) codes, its true hazard lies in its pharmacological

potency.

CHA is a selective Adenosine A₁ Receptor Agonist with nanomolar affinity (

). It is not merely a chemical irritant; it is a systemic physiological modulator.

The Physiological Threat Vector
Accidental exposure (inhalation of dust or transdermal absorption via DMSO) can trigger rapid,

potent biological responses:

Cardiovascular Depression: A₁ activation suppresses the SA and AV nodes, leading to

severe bradycardia (slow heart rate) and hypotension.

Respiratory Constriction: A₁ agonists induce bronchoconstriction. Asthmatic researchers are

at elevated risk and should strictly avoid handling the powder form.
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CNS Depression: Profound sedation and locomotor suppression.

Control Banding Assignment
Treat CHA as a Control Band 4 (High Potency) compound.

OEL (Occupational Exposure Limit): Not established.

Default Limit: Handle as if the OEL is

.

Part 2: Personal Protective Equipment (PPE) Matrix
This matrix is designed to prevent the specific exposure pathways identified above.
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PPE Component Specification Scientific Rationale

Hand Protection
Double Nitrile Gloves (min 0.11

mm thickness)

Breakthrough Prevention: CHA

is often dissolved in DMSO,

which permeates skin rapidly,

carrying the dissolved drug

into the bloodstream. Double

gloving creates a sacrificial

outer layer.

Respiratory N95 / P100 (if outside hood)

Aerosol Defense: Nanomolar

agonists in the lungs bypass

first-pass metabolism, causing

immediate bronchospasm.

Primary engineering control:

Fume Hood.

Eye Protection
Chemical Goggles (ANSI

Z87.1)

Mucosal Barrier: Prevents

absorption through the lacrimal

duct if dust becomes airborne

or splashes occur.

Body Defense
Tyvek® Lab Coat (Closed

front)

Particulate Shield: Cotton

coats trap dust. Tyvek repels

particulates and prevents

"take-home" exposure.

Part 3: Operational Protocols (Step-by-Step)
Workflow Visualization
The following diagram outlines the "Safe Path" for handling CHA, emphasizing the critical

transition from solid (inhalation risk) to solution (absorption risk).
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Figure 1: Critical Control Points in CHA Handling. Note the hazard shift from Dust Risk (Red) to

Absorption Risk (Yellow).

Protocol A: Weighing the Solid (The Highest Risk Step)
Why: Static electricity can cause the light powder to "jump," creating an invisible aerosol

cloud.

Engineering Control: Work strictly inside a certified chemical fume hood.

Static Mitigation: Use an anti-static gun or bar on the spatula and weigh boat before touching

the powder.

Technique: Do not pour from the vial. Use a micro-spatula to transfer small amounts.

Decontamination: Immediately wipe the balance and surrounding area with a methanol-

dampened wipe after weighing.

Protocol B: Solubilization
Why: CHA is sparingly soluble in water but soluble in DMSO (up to ~5 mg/mL) or Ethanol.

DMSO is a potent skin penetrant.

Solvent Choice: If possible, dissolve in Ethanol first, then dilute with aqueous buffer. If DMSO

is required, treat the solution as "Liquid Skin."

Vessel: Use screw-cap microcentrifuge tubes with O-rings to prevent leakage.

Labeling: Mark tubes clearly with "TOXIC - A1 AGONIST" to warn colleagues.

Protocol C: Spill Cleanup
Solid Spill: Do NOT sweep. Cover with a wet paper towel (water or ethanol) to suppress

dust, then wipe up.

Liquid Spill: Cover with absorbent pads. Clean area with 10% bleach solution followed by

ethanol.
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Part 4: Emergency Response
In the event of exposure, immediate action focuses on preventing systemic absorption and

managing cardiovascular symptoms.

Exposure Route Immediate Action
Medical Context (For
Physician)

Inhalation
Move to fresh air immediately.

Support breathing.[1]

Patient exposed to Adenosine

A₁ Agonist.[2] Monitor for

bronchospasm and

bradycardia.

Skin Contact

Wash with soap and water for

15 min. Do not use ethanol

(enhances absorption).

Monitor for hypotension.

Eye Contact Flush with water for 15 min.
Corneal absorption can be

rapid.

Antidote Note Theophylline or Caffeine

These are non-selective

adenosine antagonists and

may reverse effects if clinically

indicated (under medical

supervision only).

Part 5: Disposal & Inactivation
Waste Stream: Segregate as "P-List equivalent" (Acutely Toxic Chemical Waste).

Destruction: Chemical incineration is the only approved method.

Inactivation: For small residues on glassware, soaking in a 10% bleach solution for 24 hours

can help degrade the organic structure before final washing, though incineration remains the

primary disposal path.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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